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Compound of Interest

Compound Name: 4-Butylaniline-d6

Cat. No.: B12403083 Get Quote

In-depth Technical Guide: 4-Butylaniline-d6
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific deuterated compound 4-Butylaniline-d6,

including its CAS number and precise molecular weight, is not readily available in public

chemical databases or from major suppliers. The following guide is based on the closely

related and cataloged isotopologue, 4-Butylaniline-d9, and established analytical

methodologies for similar deuterated internal standards.

Core Compound Data
This section summarizes the key chemical identifiers for 4-Butylaniline-d9, the nearest

commonly available deuterated analog to the requested 4-Butylaniline-d6. The substitution of

deuterium for hydrogen atoms on the butyl group results in a higher molecular weight, which is

crucial for its application as an internal standard in mass spectrometry.

Parameter Value

Compound Name 4-Butylaniline-d9

CAS Number 1219794-78-1

Molecular Formula C₁₀H₆D₉N

Molecular Weight 158.32 g/mol
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Application in Quantitative Analysis
Deuterated standards like 4-Butylaniline-d9 are primarily utilized as internal standards in

quantitative analytical methods, most notably in liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The key advantage of using a stable isotope-labeled internal

standard is its chemical and physical similarity to the analyte of interest (the non-deuterated 4-

Butylaniline). This similarity ensures that it behaves almost identically during sample

preparation, chromatography, and ionization, thereby effectively compensating for variations

and matrix effects. This leads to enhanced accuracy and precision in the quantification of the

target analyte in complex biological matrices.

Experimental Protocol: Quantification of 4-
Butylaniline in Human Plasma using LC-MS/MS
The following is a representative experimental protocol for the quantification of 4-Butylaniline in

human plasma, employing 4-Butylaniline-d9 as an internal standard.

3.1. Materials and Reagents

4-Butylaniline (analyte)

4-Butylaniline-d9 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

3.2. Preparation of Standard and Quality Control (QC) Samples

Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve 4-Butylaniline and 4-

Butylaniline-d9 in methanol to obtain primary stock solutions.
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Working Standard Solutions: Prepare serial dilutions of the 4-Butylaniline primary stock

solution in a 50:50 methanol:water mixture to create working standard solutions for the

calibration curve.

Internal Standard Working Solution (100 ng/mL): Dilute the 4-Butylaniline-d9 primary stock

solution in acetonitrile.

Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working

standard solutions to generate calibration standards at various concentrations and quality

control samples at low, medium, and high concentrations.

3.3. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 300 µL of

the internal standard working solution (100 ng/mL in acetonitrile).

Vortex the mixture for 30 seconds to precipitate plasma proteins.

Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

Transfer 200 µL of the clear supernatant to an HPLC vial for analysis.

3.4. LC-MS/MS Conditions

LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 3 minutes.

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.
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MRM Transitions: Monitor specific precursor-to-product ion transitions for both 4-Butylaniline

and 4-Butylaniline-d9.

3.5. Data Analysis

Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratios against the corresponding

concentrations of the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for the

quantitative analysis of 4-Butylaniline using 4-Butylaniline-d9 as an internal standard.
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Quantitative analysis workflow using a deuterated internal standard.
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To cite this document: BenchChem. [4-Butylaniline-d6 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403083#4-butylaniline-d6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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